Cas no 62459-11-4 (4(1H)-Pyrimidinone, 2-(2-propenylthio)-6-propyl-)

• Product name: 4(1H)-Pyrimidinone, 2-(2-propenylthio)-6-propyl-
• CAS No: 62459-11-4
• MF: C₁₀H₁₄N₂OS
• MW: 210.29596
• CID: 444011
• PubChem ID: 135561385

4(1H)-Pyrimidinone, 2-(2-propenylthio)-6-propyl- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 2-(2-propenylthio)-6-propyl-
• 2-prop-2-enylsulfanyl-6-propyl-1H-pyrimidin-4-one
• 62459-11-4
• AKOS008336426
• ZINC05154756
• 2-(Allylthio)-6-propylpyrimidin-4(1H)-one
• DTXSID90428698

• Inchi： InChI=1S/C10H14N2OS/c1-3-5-8-7-9(13)12-10(11-8)14-6-4-2/h4,7H,2-3,5-6H2,1H3,(H,11,12,13)
• InChI Key： QNHWVPAWLBLCEU-UHFFFAOYSA-N
• SMILES： CCCC1=CC(=O)NC(=N1)SCC=C

Computed Properties

• Exact Mass: 210.08282
• Monoisotopic Mass: 210.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8Ų
• XLogP3: 2

Experimental Properties

• PSA: 41.46